Cas no 2172214-43-4 (4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid)

• Product Name: 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• CAS No: 2172214-43-4
• MF: C₂₅H₁₉BrF₂N₂O₅
• MW: 545.329572916031
• CID: 5870335
• PubChem ID: 165538026
• Update Time: 2025-05-21

4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• 2172214-43-4
• EN300-1512427
• 4-bromo-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid

• Inchi： 1S/C25H19BrF2N2O5/c26-20-10-9-14(22(31)32)11-21(20)30-23(33)25(27,28)13-29-24(34)35-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： JWXBWGWZEHOZFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F)=O

Computed Properties

• Exact Mass: 544.04454g/mol
• Monoisotopic Mass: 544.04454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid

Comprehensive Overview of 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS No. 2172214-43-4)

The compound 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS No. 2172214-43-4) is a highly specialized fluorinated benzoic acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoropropanamide moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential role in modulating biological activity and improving drug stability.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid has surged, driven by advancements in peptide-based therapeutics and targeted drug delivery systems. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. This aligns with the growing trend of fluorine chemistry in medicinal applications, a topic frequently searched in academic and industrial databases.

The compound’s CAS No. 2172214-43-4 is often referenced in patents and scientific literature, particularly in studies exploring protease inhibitors and enzyme-targeted therapies. Its bromine substituent offers versatility for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. Given the rising interest in personalized medicine, such intermediates are critical for developing tailored therapeutic agents.

From a synthetic chemistry perspective, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid exemplifies the convergence of protecting group strategies and bioisosteric replacement techniques. The Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), while the difluoropropanamide segment mimics carbonyl functionalities, a tactic widely adopted in fragment-based drug discovery. These attributes resonate with researchers investigating peptidomimetics and small-molecule modulators.

Environmental and regulatory considerations also highlight the importance of sustainable synthetic routes for compounds like CAS No. 2172214-43-4. Recent searches indicate a spike in queries related to green chemistry and atom-efficient reactions, underscoring the need for eco-friendly production methods. Innovations in catalytic fluorination and flow chemistry are particularly relevant to optimizing the synthesis of such complex molecules.

In summary, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid represents a nexus of medicinal chemistry, peptide engineering, and synthetic methodology. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse. For researchers exploring fluorinated building blocks or Fmoc-based intermediates, this compound offers a robust platform for innovation.